1-Bromo-5-ethoxypentane

• Molecular Formula: C7H15BrO
• Molecular Weight: 195.10 g/mol
• IUPAC Name: 1-bromo-5-ethoxypentane
• InChI: InChI=1S/C7H15BrO/c1-2-9-7-5-3-4-6-8/h2-7H2,1H3
• InChI Key: DRTWXURLAVHUQM-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCCCBr

Description

1-Bromo-5-ethoxypentane is a useful research compound. Its molecular formula is C7H15BrO and its molecular weight is 195.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g of pyridine was added dropwise to a solution of 78 g (0.29 mol) of phosphorus tribromide in 130 ml of benzene. After the solution was stirred for 10 minutes and cooled to -5° C., a mixture of 102 g (0.77 mol) of pentane diol monoethyl ether and 5 g of pyridine was added dropwise. After maintaining the reaction temperature at 0° C. and stirring for 2 hours, the solution was stirred for 8 hours at the room temperature. 100 ml of water was added and extracted with diethyl ether. The organic layer was washed subsequently with 6N hydrochloric acid and an aqueous sodium hydrogen carbonate solution, then dried over anhydrous magnesium sulfate and concentrated. The residue was distilled under the reduced pressure, to obtain 103 g of 5-bromopentyl ethyl ether. Boiling point; 47-48° C. (1 mmHg).